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Compound of Interest

Compound Name: RO-5963

Cat. No.: B10822873 Get Quote

Technical Support Center: RO-5963
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for addressing resistance to RO-5963 treatment in cell lines.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for RO-5963?

A1: RO-5963 is a dual inhibitor that targets the interaction between the p53 tumor suppressor

protein and its negative regulators, MDM2 and MDMX.[1][2][3] In cancer cells with wild-type

p53, MDM2 and MDMX bind to p53, inhibiting its activity and promoting its degradation.[1][4][5]

RO-5963 prevents these interactions, leading to the stabilization and activation of p53.[1][6]

This restored p53 function induces the transcription of target genes like p21, resulting in cell

cycle arrest and apoptosis.[1][4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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